Cas no 2227696-17-3 ((2R)-5-cyclopropylpentan-2-ol)

• Product Name: (2R)-5-cyclopropylpentan-2-ol
• CAS No: 2227696-17-3
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 6461605
• PubChem ID: 165618684
• Update Time: 2025-05-20

(2R)-5-cyclopropylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-5-cyclopropylpentan-2-ol
• EN300-1833013
• 2227696-17-3

• Inchi： 1S/C8H16O/c1-7(9)3-2-4-8-5-6-8/h7-9H,2-6H2,1H3/t7-/m1/s1
• InChI Key： NJDMSHCENRLBFZ-SSDOTTSWSA-N
• SMILES： O[C@H](C)CCCC1CC1

Computed Properties

• Exact Mass: 128.120115130g/mol
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (2R)-5-cyclopropylpentan-2-ol

(2R)-5-Cyclopropylpentan-2-ol (CAS No. 2227696-17-3): An Overview of Its Structure, Properties, and Applications

(2R)-5-Cyclopropylpentan-2-ol (CAS No. 2227696-17-3) is a chiral compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This comprehensive overview aims to provide a detailed insight into the chemical structure, physical properties, synthesis methods, and current research trends associated with (2R)-5-cyclopropylpentan-2-ol.

Chemical Structure and Physical Properties

The molecular formula of (2R)-5-cyclopropylpentan-2-ol is C₈H₁₆O, with a molecular weight of approximately 136.21 g/mol. The compound features a cyclopropyl group attached to a five-carbon chain, with the hydroxyl group located at the second carbon atom. The presence of the chiral center at the second carbon (C₂) imparts optical activity to the molecule, making it an important chiral building block in organic synthesis.

The physical properties of (2R)-5-cyclopropylpentan-2-ol include a melting point of around -40°C and a boiling point of approximately 130°C at 760 mmHg. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. The compound's low melting point and moderate boiling point make it suitable for various chemical reactions and processes.

Synthesis Methods

The synthesis of (2R)-5-cyclopropylpentan-2-ol has been explored through several routes, each offering unique advantages and challenges. One common method involves the asymmetric reduction of the corresponding ketone using chiral catalysts or reagents. For instance, the use of chiral phosphoric acid catalysts in combination with hydrogenation has been reported to yield high enantiomeric excess (ee) values for the desired product.

Another approach involves the stereoselective addition of organometallic reagents to aldehydes or ketones followed by reduction. This method often requires careful control of reaction conditions to achieve high yields and enantioselectivity. Recent advancements in catalytic asymmetric synthesis have further improved the efficiency and scalability of these processes.

Applications in Pharmaceuticals

(2R)-5-Cyclopropylpentan-2-ol has shown promise in pharmaceutical research due to its potential as a chiral building block for the synthesis of bioactive compounds. Chiral alcohols are essential intermediates in the production of many drugs, particularly those targeting specific biological pathways or receptors.

One notable application is in the development of anti-inflammatory agents. Studies have demonstrated that derivatives of (2R)-5-cyclopropylpentan-2-ol exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory responses. These findings have sparked interest in exploring further derivatives for potential therapeutic applications.

In addition, the compound's structural similarity to certain natural products has led researchers to investigate its potential as a scaffold for drug discovery. For example, it has been used as a starting material for the synthesis of analogs of natural products with known biological activities, such as antibiotics and anticancer agents.

Applications in Materials Science

Beyond pharmaceuticals, (2R)-5-cyclopropylpentan-2-ol has found applications in materials science due to its unique chemical properties. Chiral alcohols are often used as chiral dopants or modifiers in polymer systems to induce or control chirality at the macroscopic level. This property is particularly valuable in the development of chiral materials for optical devices, sensors, and other advanced applications.

The compound's ability to form stable complexes with metal ions also makes it useful in coordination chemistry and catalysis. For instance, it can serve as a ligand in homogeneous catalytic systems for asymmetric transformations, enhancing enantioselectivity and reaction efficiency.

Current Research Trends

The ongoing research on (2R)-5-cyclopropylpentan-2-ol is focused on expanding its synthetic methodologies and exploring new applications. Recent studies have highlighted the importance of green chemistry principles in the synthesis of this compound, emphasizing sustainable processes that minimize environmental impact.

In addition, there is growing interest in using computational methods to predict and optimize the properties of derivatives derived from (2R)-5-cyclopropylpentan-2-ol. These computational tools can help guide experimental efforts by providing insights into structure-property relationships and identifying promising candidates for further investigation.

Conclusion

(2R)-5-Cyclopropylpentan-2-ol (CAS No. 2227696-17-3) is a versatile chiral compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique structural features and chemical properties make it an attractive building block for developing new bioactive compounds and advanced materials. Ongoing research continues to uncover new synthetic methods and potential applications, further solidifying its importance in various scientific fields.